Cas no 1226201-64-4 (2-Bromo-1-(3,4-dimethoxyphenyl)ethan-1-ol)

• Product Name: 2-Bromo-1-(3,4-dimethoxyphenyl)ethan-1-ol
• CAS No: 1226201-64-4
• MF: C₁₀H₁₃BrO₃
• MW: 261.112422704697
• MDL: MFCD14540506
• CID: 5241139
• PubChem ID: 53441094
• Update Time: 2026-03-08

2-Bromo-1-(3,4-dimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(3,4-dimethoxyphenyl)ethan-1-ol
• Benzenemethanol, α-(bromomethyl)-3,4-dimethoxy-
• 2-Bromo-1-(3,4-dimethoxyphenyl)ethan-1-ol

• MDL： MFCD14540506
• Inchi： 1S/C10H13BrO3/c1-13-9-4-3-7(8(12)6-11)5-10(9)14-2/h3-5,8,12H,6H2,1-2H3
• InChI Key： VAXOJZZUVFJONX-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=C(C=1)OC)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• XLogP3: 1.4
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-Bromo-1-(3,4-dimethoxyphenyl)ethan-1-ol

Recent Advances in the Application of 2-Bromo-1-(3,4-dimethoxyphenyl)ethan-1-ol (CAS: 1226201-64-4) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-1-(3,4-dimethoxyphenyl)ethan-1-ol (CAS: 1226201-64-4) has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential as a key intermediate in the synthesis of bioactive molecules. This research brief synthesizes the latest findings on its applications, mechanisms, and emerging therapeutic potentials.

Recent studies highlight the role of 2-Bromo-1-(3,4-dimethoxyphenyl)ethan-1-ol as a precursor in the synthesis of complex heterocyclic compounds, particularly those targeting neurological and inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the efficient synthesis of benzodioxole derivatives, which exhibit potent inhibitory effects on monoamine oxidase B (MAO-B), a target for Parkinson’s disease therapy. The bromoethanol moiety facilitates nucleophilic substitution reactions, enabling rapid diversification of scaffold libraries.

In addition to its synthetic utility, the compound’s biological activity has been explored. Research from the European Journal of Pharmacology (2024) revealed that derivatives of 2-Bromo-1-(3,4-dimethoxyphenyl)ethan-1-ol exhibit moderate anti-inflammatory effects by modulating NF-κB signaling in macrophages. This suggests potential applications in chronic inflammatory conditions, though further in vivo validation is required.

Mechanistic insights into its reactivity have also advanced. A 2024 ACS Catalysis paper detailed its use in photoredox catalysis, where the bromine atom serves as a radical acceptor in C–C bond-forming reactions under mild conditions. This expands its utility in green chemistry approaches for drug discovery.

Challenges remain in optimizing the compound’s pharmacokinetic properties, as noted in a recent Drug Metabolism Reviews article. While its lipophilicity enhances membrane permeability, metabolic stability in hepatic models requires structural refinement. Computational studies (2023, Journal of Chemical Information and Modeling) propose fluorinated analogs to address this limitation.

In conclusion, 2-Bromo-1-(3,4-dimethoxyphenyl)ethan-1-ol (1226201-64-4) represents a promising multifunctional building block in medicinal chemistry, with applications spanning neurodegenerative and inflammatory disease research. Future directions include leveraging its scaffold for targeted drug delivery systems and exploring its role in fragment-based drug design.